![molecular formula C14H11NO B057821 2-[4-(Hydroxymethyl)phenyl]benzonitrile CAS No. 154709-19-0](/img/structure/B57821.png)
2-[4-(Hydroxymethyl)phenyl]benzonitrile
Cat. No. B057821
M. Wt: 209.24 g/mol
InChI Key: FNDNKJXHTMOHKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05399578
Procedure details
250 g of 4-bromomethyl-2'-cyano-biphenyl, 150 g of sodium acetate and 2.5 1 of glacial acetic acid are heated to reflux overnight. The mixture is then concentrated in a high vacuum, and the residue is taken up in ethyl acetate. This ethyl acetate mixture is extracted in succession with water, sodium hydrogencarbonate solution and brine and then evaporated on a rotary evaporator. The crude product is dissolved in 3.1 l of ethanol, the solution is treated with 430 ml of 2N NaOH, the mixture is stirred overnight at room temperature and then concentrated, and the residue is taken up in ethyl acetate. The mixture is washed in succession with water and sodium carbonate solution and concentrated. The residue is suspended in hexane, the suspension is filtered with suction, and the filter cake is washed and dried at 60° in a high vacuum for 20 hours. 2'-Cyano-4-hydroxymethyl-biphenyl is thus obtained in the form of a white powder [1H-NMR (DMSO-d6): 4.58 ppm (d, 2H); 5.3 ppm (t, 1H); 7.6 to 8.0 ppm (m, 8H)].
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=2[C:15]#[N:16])=[CH:5][CH:4]=1.C([O-])(=[O:19])C.[Na+]>C(O)(=O)C>[C:15]([C:10]1[CH:11]=[CH:12][CH:13]=[CH:14][C:9]=1[C:6]1[CH:7]=[CH:8][C:3]([CH2:2][OH:19])=[CH:4][CH:5]=1)#[N:16] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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250 g
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Type
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reactant
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Smiles
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BrCC1=CC=C(C=C1)C1=C(C=CC=C1)C#N
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Name
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Quantity
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150 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture is stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux overnight
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Duration
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8 (± 8) h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture is then concentrated in a high vacuum
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EXTRACTION
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Type
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EXTRACTION
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Details
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This ethyl acetate mixture is extracted in succession with water, sodium hydrogencarbonate solution and brine
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated on a rotary evaporator
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The crude product is dissolved in 3.1 l of ethanol
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ADDITION
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Type
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ADDITION
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Details
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the solution is treated with 430 ml of 2N NaOH
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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WASH
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Type
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WASH
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Details
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The mixture is washed in succession with water and sodium carbonate solution
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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FILTRATION
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Type
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FILTRATION
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Details
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the suspension is filtered with suction
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WASH
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Type
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WASH
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Details
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the filter cake is washed
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CUSTOM
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Type
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CUSTOM
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Details
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dried at 60° in a high vacuum for 20 hours
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Duration
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20 h
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(#N)C1=C(C=CC=C1)C1=CC=C(C=C1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
